N-(furan-2-ylmethyl)-2-(2-methylphenoxy)propanamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(2-methylphenoxy)propanamide
• InChI: InChI=1S/C15H17NO3/c1-11-6-3-4-8-14(11)19-12(2)15(17)16-10-13-7-5-9-18-13/h3-9,12H,10H2,1-2H3,(H,16,17)
• InChI Key: HMSMTVYXTGWDNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(C)C(=O)NCC2=CC=CO2
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

N-(furan-2-ylmethyl)-2-(2-methylphenoxy)propanamide is an organic compound that features a furan ring and a phenoxy group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(furan-2-ylmethyl)-2-(2-methylphenoxy)propanamide typically involves the reaction of 2-furylmethylamine with 2-(2-methylphenoxy)propanoic acid. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(furan-2-ylmethyl)-2-(2-methylphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones or other oxygenated derivatives.

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The phenoxy group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents like ether or tetrahydrofuran (THF).

Substitution: Nucleophiles such as alkoxides or amines in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile (CH3CN).

Major Products Formed

Oxidation: Furanones or other oxygenated furan derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted phenoxy derivatives.

Scientific Research Applications

N-(furan-2-ylmethyl)-2-(2-methylphenoxy)propanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-2-(2-methylphenoxy)propanamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways involved can vary based on the compound’s structure and the biological context.

Comparison with Similar Compounds

Similar Compounds

• N-(2-furylmethyl)-2-(2-chlorophenoxy)propanamide
• N-(2-furylmethyl)-2-(2-methoxyphenoxy)propanamide
• N-(2-furylmethyl)-2-(2-nitrophenoxy)propanamide

Uniqueness

N-(furan-2-ylmethyl)-2-(2-methylphenoxy)propanamide is unique due to the presence of the 2-methylphenoxy group, which can influence its chemical reactivity and biological activity. This structural feature may confer distinct properties compared to other similar compounds, making it a valuable subject of study in various research fields.